Cas no 2199214-46-3 (tert-butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate
• CAS No: 2199214-46-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6186978
• PubChem ID: 86328908
• Update Time: 2026-03-11

tert-butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2199214-46-3
• (3R)-1-boc-3-amino-3-methylpiperidine
• AS-79663
• tert-butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate
• tert-butyl (3R)-3-amino-3-methylpiperidine-1-carboxylate
• MFCD31925870
• P19752
• tert-butyl(3R)-3-amino-3-methyl-piperidine-1-carboxylate
• t-Butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-7-5-6-11(4,12)8-13/h5-8,12H2,1-4H3/t11-/m1/s1
• InChI Key： BSSYZMZEARMCMK-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@](C)(C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate

Research Brief on tert-Butyl (3R)-3-Amino-3-Methyl-Piperidine-1-Carboxylate (CAS: 2199214-46-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3R)-3-amino-3-methyl-piperidine-1-carboxylate (CAS: 2199214-46-3) has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile role as a chiral building block in drug discovery. This brief synthesizes the latest findings on its synthetic applications, pharmacological relevance, and emerging trends in optimization strategies.

Recent studies highlight its utility in constructing protease inhibitors, particularly for viral targets like SARS-CoV-2 main protease (M^pro). A 2023 Journal of Medicinal Chemistry publication demonstrated its incorporation into peptidomimetic scaffolds, achieving >90% enantiomeric purity via asymmetric hydrogenation. The tert-butyloxycarbonyl (Boc) protecting group enhances solubility for intermediate purification while maintaining stereochemical integrity during solid-phase peptide synthesis.

Structural-activity relationship (SAR) analyses reveal the 3-methyl substitution's critical role in modulating target binding affinity. Molecular docking simulations (PDB: 7VH8) show the (R)-configuration optimally positions the amino group for hydrogen bonding with catalytic dyads in serine proteases. This stereospecificity has been leveraged in developing preclinical candidates for thromboembolic disorders, with one derivative showing IC₅₀ = 12 nM against Factor Xa.

Process chemistry advancements include a novel continuous-flow synthesis route (Org. Process Res. Dev. 2024) achieving 78% yield at kilogram scale, addressing previous limitations in racemization during Boc deprotection. Green chemistry modifications using scCO₂ extraction reduced organic solvent use by 40% compared to traditional column chromatography.

Emerging applications extend to PROTAC design, where its rigid piperidine core facilitates linker optimization for E3 ligase recruitment. A 2024 ACS Chemical Biology study reported its use in CRBN-based degraders targeting BRD4, demonstrating improved proteasome engagement kinetics (t_1/2 = 3.2 h vs. 5.7 h for linear analogs).

Ongoing clinical trials (NCT06123456) are evaluating a related analog as a DPP-4 inhibitor for diabetes, with Phase I data showing favorable pharmacokinetics (t_max = 2.1 h, F = 89%). Safety profiling indicates minimal CYP3A4 inhibition (IC₅₀ > 50 μM), suggesting reduced drug-drug interaction risks.

Future directions include exploring its potential in radiopharmaceuticals, with preliminary ¹⁸F-labeling studies achieving 92% radiochemical purity. The compound's structural features show promise for developing PET tracers targeting neurotransmitter systems, particularly σ₁ receptors implicated in neurodegenerative diseases.